4,5-Bis(diphenylphosphino)-9,9-dimethyl-2,7-disulfoxanthene disodium salt

• IUPAC Name: disodium;4,5-bis(diphenylphosphanyl)-9,9-dimethylxanthene-2,7-disulfonate
• InChI: InChI=1S/C39H32O7P2S2.2Na/c1-39(2)33-23-31(49(40,41)42)25-35(47(27-15-7-3-8-16-27)28-17-9-4-10-18-28)37(33)46-38-34(39)24-32(50(43,44)45)26-36(38)48(29-19-11-5-12-20-29)30-21-13-6-14-22-30;;/h3-26H,1-2H3,(H,40,41,42)(H,43,44,45);;/q;2*+1/p-2
• InChI Key: DUDTXAIVLVGWNT-UHFFFAOYSA-L
• Canonical SMILES: CC1(C2=C(C(=CC(=C2)S(=O)(=O)[O-])P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C1C=C(C=C5P(C6=CC=CC=C6)C7=CC=CC=C7)S(=O)(=O)[O-])C.[Na+].[Na+]
• Molecular Formula: C39H30Na2O7P2S2
• Molecular Weight: 782.7 g/mol

Description

4,5-Bis(diphenylphosphino)-9,9-dimethyl-2,7-disulfoxanthene disodium salt is a useful research compound. Its molecular formula is C39H30Na2O7P2S2 and its molecular weight is 782.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalysis in Organic Synthesis

4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos), a derivative of the main compound, is pivotal as a ligand for palladium in catalyzing transformations with high chemo- and regioselectivity. This is evidenced in the intramolecular aminocyanation of alkenes, demonstrating its utility in synthesizing indolines and pyrrolidines with cyano functionalities (Miyazaki, Ohta, Semba, & Nakao, 2014).

Hydroformylation Processes

A hydrophilic metal–ligand complex, using a derivative of the compound, acts as a catalyst in hydroformylation of 1‐dodecene in multiphase systems, demonstrating the compound's versatility in catalytic applications. This includes enhancement of solubilization and phase separation behavior, affecting turnover frequencies and selectivities in hydroformylation processes (Hamerla, Rost, Kasaka, & Schomäcker, 2013).

Coordination Chemistry

The compound plays a role in forming dinuclear Au(I) complexes, exemplifying its significance in coordination chemistry. It's particularly noted for facilitating aurophilic Au...Au interactions, contributing to the understanding of metal-ligand interactions in complex compounds (Tunyogi & Deák, 2010).

Synthetic Chemistry

The compound's derivative is crucial in the oxycyanation of alkenes, a process essential for creating substituted dihydrobenzofurans. This highlights its importance in synthetic chemistry, particularly in creating complex organic molecules (Koester, Kobayashi, Werz, & Nakao, 2012).

Material Science Applications

A modified form of the compound is used in water-soluble catalysts for olefin hydroformylation, demonstrating its utility in material science. This includes applications in creating multiphase solvent systems and optimizing reaction conditions for efficient catalysis (Herrmann, Kohlpaintner, Manetsberger, Bahrmann, & Kottmann, 1995).